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Compound of Interest

Compound Name: 2-Chloroacrylic acid

Cat. No.: B1205836 Get Quote

Essential Safety and Handling Guide for 2-
Chloroacrylic Acid
This guide provides critical safety and logistical information for the handling and disposal of 2-
Chloroacrylic acid, tailored for research and drug development professionals. Adherence to

these procedures is essential for ensuring laboratory safety.

Chemical Identifier:

Name: 2-Chloroacrylic acid

Synonyms: α-Chloroacrylic acid, 2-Chloroprop-2-enoic acid

CAS Number: 598-79-8

Primary Hazards: 2-Chloroacrylic acid is a corrosive and toxic substance.[1][2] Contact with

skin, eyes, or the respiratory tract can cause severe burns and injury.[3][4] Inhalation or

ingestion may be fatal, and the effects of exposure can be delayed.[1] It may also produce toxic

and corrosive fumes upon decomposition.[1]

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 2-Chloroacrylic acid. This

equipment is mandatory for all personnel involved in its use, storage, and disposal.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the

eyes. A full-face shield must be

worn in conjunction with

goggles to protect against

splashes.[5]

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[6] Ensure

gloves are rated for handling

corrosive materials. Regularly

inspect for tears or

degradation and replace as

needed.[7]

Body
Chemical-Resistant Apron or

Lab Coat

A lab coat, preferably one

made of a chemical-resistant

material, should be worn. For

larger quantities or tasks with a

higher risk of splashing, a

chemical-resistant apron over

the lab coat is advised.

Sleeves should be worn over

gloves.[5]

Respiratory Respirator

Work should be conducted in a

certified chemical fume hood. If

there is a risk of exceeding

exposure limits, a full-face

respirator with an acid gas

cartridge or a self-contained

breathing apparatus (SCBA)

should be used.[1][6]

Feet Closed-Toed Shoes Sturdy, closed-toed shoes are

required in any laboratory
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setting where chemicals are

handled.[7]

Operational Plan: Safe Handling Protocol
This step-by-step protocol outlines the essential procedures for safely handling 2-
Chloroacrylic acid in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational and available for use.

Verify that a safety shower and eyewash station are accessible and have been recently

tested.

Assemble all necessary PPE as detailed in the table above.

Prepare a designated waste container for 2-Chloroacrylic acid waste.

2. Handling and Use:

Conduct all work with 2-Chloroacrylic acid inside a chemical fume hood to minimize

inhalation exposure.

Don appropriate PPE before handling the chemical.

When transferring the chemical, do so carefully to avoid splashes.

Keep containers of 2-Chloroacrylic acid tightly sealed when not in use.

Avoid contact with incompatible materials such as bases and oxidizing agents.[3]

3. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open.[3] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-to-mouth).[1][3] Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[3] Seek immediate medical

attention.

Spill: Evacuate the area. For small spills, absorb the chemical with an inert material like sand

or vermiculite and place it in a designated hazardous waste container.[1] Do not use

combustible materials for absorption.

Disposal Plan
All waste containing 2-Chloroacrylic acid must be treated as hazardous waste.

Waste Collection: Collect all 2-Chloroacrylic acid waste, including contaminated

consumables (e.g., gloves, absorbent pads), in a clearly labeled, sealed, and chemical-

resistant container.

Storage of Waste: Store the waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed chemical waste disposal company.

Adhere to all local, state, and federal regulations for hazardous waste disposal.[3]

Workflow for Handling 2-Chloroacrylic Acid
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Workflow for Safe Handling of 2-Chloroacrylic Acid
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Caption: A flowchart outlining the key procedural steps for the safe handling of 2-Chloroacrylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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